Cas no 477857-63-9 (3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine)

3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine structure
477857-63-9 structure
Product Name:3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
CAS No:477857-63-9
MF:C14H14N4S2
MW:302.417759418488
CID:5714369
PubChem ID:2767907
Update Time:2023-10-15

3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 11P-387S
    • 3-[(4-methylphenyl)methylsulfanyl]-5-thiophen-2-yl-1,2,4-triazol-4-amine
    • 477857-63-9
    • AKOS005078861
    • 3-{[(4-methylphenyl)methyl]sulfanyl}-5-(thiophen-2-yl)-4H-1,2,4-triazol-4-amine
    • 3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-AMINE
    • 3-[(4-METHYLBENZYL)SULFANYL]-5-(2-THIENYL)-4H-1,2,4-TRIAZOL-4-YLAMINE
    • 4H-1,2,4-Triazol-4-amine, 3-[[(4-methylphenyl)methyl]thio]-5-(2-thienyl)-
    • Inchi: 1S/C14H14N4S2/c1-10-4-6-11(7-5-10)9-20-14-17-16-13(18(14)15)12-3-2-8-19-12/h2-8H,9,15H2,1H3
    • InChI Key: NJNHQYSBEJDYBU-UHFFFAOYSA-N
    • SMILES: S(C1=NN=C(C2=CC=CS2)N1N)CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 302.06598881g/mol
  • Monoisotopic Mass: 302.06598881g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 110Ų
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